Cas no 2306264-27-5 (methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 2306264-27-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD31926443
• CID: 5107563
• PubChem ID: 154705224
• Update Time: 2026-03-03

methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid, 4-amino-, methyl ester
• methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate
• D97005
• Methyl4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate
• 2306264-27-5
• EN300-39870178
• EN300-6759663
• PS-19707
• CS-0310277

• MDL： MFCD31926443
• Inchi： 1S/C7H11NO3/c1-10-5(9)7-2-6(8,3-7)4-11-7/h2-4,8H2,1H3
• InChI Key： WAKNVAXMFPBZED-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(N)(C1)CO2

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate

Comprehensive Overview of Methyl 4-Amino-2-Oxabicyclo[2.1.1]hexane-1-Carboxylate (CAS No. 2306264-27-5)

The compound methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2306264-27-5) is a bicyclic organic molecule featuring a unique oxabicyclo[2.1.1]hexane scaffold. This structure combines an oxygen heteroatom within a strained bicyclic framework, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both amino and ester functional groups enhances its versatility as a building block for drug discovery and material science applications.

Recent trends in organic synthesis highlight the growing demand for strained ring systems like 2-oxabicyclo[2.1.1]hexane, which are pivotal in developing bioactive molecules. Researchers are particularly intrigued by its potential to modulate physicochemical properties, such as solubility and metabolic stability, in drug candidates. The methyl ester moiety further allows for facile derivatization, enabling the creation of libraries for high-throughput screening.

In the context of green chemistry, the synthesis of methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate has garnered attention due to its potential for sustainable production methods. Innovations in catalytic processes, such as photoredox catalysis or enzymatic transformations, are being explored to optimize its yield and reduce environmental impact. This aligns with the broader industry shift toward eco-friendly synthetic routes.

The compound’s bioisosteric potential is another hot topic. Its bicyclic core can serve as a surrogate for traditional aromatic rings, addressing challenges like toxicity and patentability in drug design. Computational studies suggest that the oxabicyclo[2.1.1]hexane framework may improve target selectivity, a critical factor in developing next-generation therapeutics for conditions such as neurodegenerative diseases and oncology.

From a commercial perspective, CAS No. 2306264-27-5 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its rising demand. Analytical data, including NMR and HPLC purity profiles, are often requested by buyers to ensure quality for R&D applications. Storage recommendations typically emphasize inert atmospheres to preserve the integrity of the amino and ester functionalities.

Discussions in scientific forums frequently revolve around the scalability of its synthesis. Challenges such as ring strain and stereocontrol during bicycloformation are actively addressed in recent publications. Collaborative efforts between academia and industry aim to streamline production, making methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate more accessible for large-scale studies.

In summary, this compound exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from medicinal chemistry to sustainable synthesis—position it as a valuable asset for researchers tackling complex scientific challenges.